Cas no 150669-49-1 (Oxazole,2-(1-azetidinyl)-4,5-dihydro-)

Oxazole,2-(1-azetidinyl)-4,5-dihydro- structure
150669-49-1 structure
Product Name:Oxazole,2-(1-azetidinyl)-4,5-dihydro-
CAS No:150669-49-1
MF:C6H10N2O
MW:126.156401157379
CID:99812
PubChem ID:45087289
Update Time:2025-04-18

Oxazole,2-(1-azetidinyl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-(1-azetidinyl)-4,5-dihydro-
    • Oxazole, 2-(1-azetidinyl)-4,5-dihydro- (9CI)
    • 2-(Azetidin-1-yl)-4,5-dihydrooxazole
    • 150669-49-1
    • 2-(AZETIDIN-1-YL)-4,5-DIHYDRO-1,3-OXAZOLE
    • Inchi: 1S/C6H10N2O/c1-3-8(4-1)6-7-2-5-9-6/h1-5H2
    • InChI Key: VMKFWCVDJJLHPL-UHFFFAOYSA-N
    • SMILES: O1CCN=C1N1CCC1

Computed Properties

  • Exact Mass: 126.0794
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 24.8Ų

Experimental Properties

  • PSA: 24.83
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